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Compound of Interest

Compound Name: 4-(3-Methylbutoxy)aniline
CAS No.: 5198-05-0
Cat. No.: B1210311
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 4-(3-Methylbutoxy)aniline, a significant aniline
derivative with potential applications in pharmaceutical and chemical industries. As a Senior
Application Scientist, this document synthesizes technical data with practical insights to offer a
comprehensive resource for professionals in the field.

Core Molecular Attributes

Molecular Formula: C11H17NO
Molecular Weight: 179.26 g/mol [1]

The structural isomer, 3-(3-Methylbutoxy)aniline, shares the same molecular formula and
weight, underscoring the importance of precise analytical techniques for differentiation.[1]

Structural Elucidation
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The molecule consists of a central aniline ring, which is an aromatic amine, providing a
foundation for diverse chemical modifications.[2] The key functional groups are the primary
amine (-NH2) and a 3-methylbutoxy ether linkage (-O-CH2CH2CH(CH?s)2) at the para position of
the benzene ring. This specific substitution pattern imparts distinct electronic and steric
properties that influence its reactivity and potential biological activity.

dot graph MolStructure { layout=neato; node [shape=plaintext]; edge [style=bold];

// Nodes for the benzene ring C1 [label="C"]; C2 [label="C"]; C3 [label="C"]; C4 [label="C"]; C5
[label="C"]; C6 [label="C"];

/I Nodes for the substituents N [label="NH2"]; O [label="0"]; C7 [label="CH2"]; C8 [label="CH2"];
C9 [label="CH"]; C10 [label="CHs"]; C11 [label="CHs"];

// Edges for the benzene ring with double bonds C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 --
C6; C6 -- C1,

// Edges for the substituents C1 -- N [len=1.5]; C4 -- O [len=1.5]; O -- C7; C7 -- C8; C8 -- C9;
C9 -- C10; C9 -- C11;

// Positioning the nodes C1 [pos="0,1!"]; C2 [pos="-0.87,0.5!"]; C3 [pos="-0.87,-0.5!"]; C4
[pos="0,-1!"]; C5 [pos="0.87,-0.5!"]; C6 [p0s="0.87,0.5!"]; N [pos="0,2.5!"]; O [pos="0,-2.5!"]; C7
[pos="1,-3!"]; C8 [pos="2,-3!"]; C9 [pos="3,-3!"]; C10 [pos="3.5,-2!"]; C11 [pos="3.5,-4!"]; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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